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Compound of Interest

Benzyl (4-
Compound Name:
hydroxycyclohexyl)carbamate

Cat. No. B096813

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Benzyl (4-
hydroxycyclohexyl)carbamate, a bifunctional organic molecule that serves as a valuable
building block in the synthesis of complex molecular architectures, particularly within the
pharmaceutical and medicinal chemistry landscapes. Its rigid cyclohexyl scaffold, coupled with
the versatile reactivity of the hydroxyl and N-protected amino functionalities, makes it an
attractive starting material for the generation of novel chemical entities.

Physicochemical Properties

Benzyl (4-hydroxycyclohexyl)carbamate, also known as N-Cbz-4-hydroxycyclohexylamine,
is a colorless to yellowish crystalline solid.[1] It is soluble in common organic solvents.[1] While
detailed experimental spectroscopic data are not widely published, the expected
physicochemical properties are summarized in the table below, based on available data for the
compound and its close analogs.
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Property Value Reference
Molecular Formula C14H19NO3 [1]
Molecular Weight 249.31 g/mol [1]

Colorless to yellowish
Appearance ) ) [1]
crystalline solid

Stereochemistry Exists as cis and trans isomers

Synthesis of Benzyl (4-
hydroxycyclohexyl)carbamate

The synthesis of Benzyl (4-hydroxycyclohexyl)carbamate is achieved through the N-
benzyloxycarbonylation (N-Cbz protection) of 4-aminocyclohexanol. This reaction involves the
treatment of the primary amine with benzyl chloroformate (Cbz-Cl) in the presence of a base to
neutralize the hydrochloric acid byproduct.[1][2]

General Synthetic Workflow

The overall synthetic process can be visualized as a straightforward two-step sequence: the
reaction of the starting materials followed by workup and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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